![molecular formula C23H18N4O2S2 B6553532 3-benzyl-2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one CAS No. 1040670-63-0](/img/structure/B6553532.png)
3-benzyl-2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
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Overview
Description
Scientific Research Applications
Medicinal Chemistry and Drug Development
Anticancer Agents: The benzyl group in this compound provides a reactive site for functionalization. Researchers have explored its potential as an anticancer agent by modifying the benzyl position. By introducing specific substituents, they aim to enhance cytotoxicity against cancer cells while minimizing effects on healthy tissues .
Kinase Inhibitors: Thienopyrimidines, like the one in our compound, often exhibit kinase inhibitory activity. Scientists investigate their role in blocking aberrant signaling pathways implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Rational design and optimization of this scaffold could lead to novel kinase inhibitors .
Organic Synthesis
Benzylic Functionalization: The benzylic position is a hotspot for synthetic transformations. Researchers can selectively modify the benzyl group, enabling the creation of diverse derivatives. These derivatives find applications in materials science, catalysis, and bioorganic chemistry .
Materials Science
Organic Semiconductors: Thienopyrimidine derivatives have attracted attention as organic semiconductors. Their π-conjugated systems allow for charge transport, making them suitable for applications in organic field-effect transistors (OFETs), solar cells, and light-emitting diodes (LEDs) .
Agrochemicals
Herbicides and Fungicides: The unique structure of our compound could serve as a scaffold for designing herbicides and fungicides. Researchers explore its potential to selectively target specific enzymes or metabolic pathways in pests and pathogens .
Photophysics and Optoelectronics
Fluorescent Probes: By incorporating fluorophores into the thienopyrimidine core, scientists create fluorescent probes. These probes help visualize cellular processes, study protein interactions, and monitor intracellular events .
Computational Chemistry
Molecular Docking Studies: Using computational tools, researchers can predict the binding affinity of our compound to specific protein targets. Molecular docking studies guide drug discovery efforts by identifying potential binding sites and interactions .
Future Directions
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound is a part of a collection of rare and unique chemicals provided to early discovery researchers
Mode of Action
It is known that the compound contains a pyrazolo[3,4-d]pyrimidine linkage, which is a fused nitrogen-containing heterocyclic ring system . This structure is considered a privileged core skeleton in biologically active compounds and is a bioisostere of natural purine .
Biochemical Pathways
Several pyrazolopyrimidine derivatives have been reported to encompass pharmacological potential as antiviral, antimicrobial, antitumor, and for parkinson’s disease .
Result of Action
The compound has been tested for its in-vitro anticancer activity against various cancer cell lines . Some of the newly synthesized compounds demonstrated good to moderate anticancer activity, most of the compounds show activity against renal cancer cell lines .
Action Environment
The synthesis of similar compounds has been done under ultrasonic-assisted huisgen 1,3-dipolar cycloaddition reaction , suggesting that the synthesis environment may play a role in the compound’s properties.
properties
IUPAC Name |
3-benzyl-2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]thieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N4O2S2/c1-15-7-9-17(10-8-15)21-25-19(29-26-21)14-31-23-24-18-11-12-30-20(18)22(28)27(23)13-16-5-3-2-4-6-16/h2-12H,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEEYNQBTOPHWPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=C(C(=O)N3CC5=CC=CC=C5)SC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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